Cas no 5443-06-1 (2,2''-piperazine-1,4-diylbis(1-phenylethanone))

• Product Name: 2,2''-piperazine-1,4-diylbis(1-phenylethanone)
• CAS No: 5443-06-1
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 941215
• PubChem ID: 224809
• Update Time: 2025-04-19

2,2''-piperazine-1,4-diylbis(1-phenylethanone) Chemical and Physical Properties

Names and Identifiers

• 2,2''-piperazine-1,4-diylbis(1-phenylethanone)
• 1,1'-diphenyl-2,2'-piperazine-1,4-diyl-bis-ethanone; 2,2'-piperazine-1,4-diylbis(1-phenylethanone); AC1Q5F6J; STOCK1S-00226; NSC13615; SureCN4875267; MLS002638333; 1,1'-Diphenyl-2,2'-piperazin-1,4-diyl-bis-aethanon; CTK1H3827; AC1L5DKJ;
• 2-[4-(2-OXO-2-PHENYLETHYL)PIPERAZIN-1-YL]-1-PHENYLETHAN-1-ONE
• CHEMBL1894190
• STK527009
• EU-0042246
• MLS002638333
• HMS1611L20
• DTXSID60279659
• 5443-06-1
• HMS3078A03
• NSC-13615
• AKOS001487496
• SCHEMBL4875267
• 2,2'-piperazine-1,4-diylbis(1-phenylethanone)
• NSC13615
• SMR001547819

• Inchi： 1S/C20H22N2O2/c23-19(17-7-3-1-4-8-17)15-21-11-13-22(14-12-21)16-20(24)18-9-5-2-6-10-18/h1-10H,11-16H2
• InChI Key： JYZWZUZEXDJDHQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1CCN(CC(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 322.16826
• Monoisotopic Mass: 322.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 491.2°C at 760 mmHg
• Flash Point: 213.7°C
• Refractive Index: 1.58
• PSA: 40.62
• LogP: 2.24560